Cas no 366485-18-9 (Epi-galanthamine N-Oxide)

• Product Name: Epi-galanthamine N-Oxide
• CAS No: 366485-18-9
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 853985
• PubChem ID: 26491230
• Update Time: 2025-04-19

Epi-galanthamine N-Oxide Chemical and Physical Properties

Names and Identifiers

• Epigalanthamine N-Oxide
• Epi-galanthamine N-Oxide
• Epi-Galantamine N-Oxide
• Galantamine metabolite M17
• SCHEMBL14591088
• EPIGALANTAMINE N-OXIDE
• 5BRJ2JZF7W
• (1S,12S,14S)-9-methoxy-4-methyl-4-oxido-11-oxa-4-azoniatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-ol
• (4aS,6S,8aS)-3-Methoxy-11-methyl-11-oxo-5,6,9,10,11,12-hexahydro-4aH-11lambda~5~-[1]benzofuro[3a,3,2-ef][2]benzazepin-6-ol
• 366485-18-9
• DTXSID30650138
• UNII-5BRJ2JZF7W
• 6H-Benzofuro(3a,3,2-ef)(2)benzazepin-6-ol, 4a,5,9,10,11,12-hexahydro-3-methoxy-11-methyl-, 11-oxide, (4aS,6S,8aS)-

• Inchi： 1S/C17H21NO4/c1-18(20)8-7-17-6-5-12(19)9-14(17)22-16-13(21-2)4-3-11(10-18)15(16)17/h3-6,12,14,19H,7-10H2,1-2H3/t12-,14+,17+,18?/m1/s1
• InChI Key： LROQBKNDGTWXET-XWKQXMNKSA-N
• SMILES： O1C2=C(C=CC3C[N+](C)(CC[C@]4(C=C[C@H](C[C@H]14)O)C=32)[O-])OC

Computed Properties

• Exact Mass: 303.14700
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 68.12000
• LogP: 1.82170